{2-[(S)-2-Methylpropane-2-sulfinyl]ethenyl}benzene

• CAS No.: 646516-51-0
• Molecular Formula: C12H16OS
• Molecular Weight: 208.32 g/mol
• IUPAC Name: 2-[(S)-tert-butylsulfinyl]ethenylbenzene
• InChI: InChI=1S/C12H16OS/c1-12(2,3)14(13)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/t14-/m0/s1
• InChI Key: GTZVNMSGPBKGKT-AWEZNQCLSA-N
• Isomeric SMILES: CC(C)(C)[S@@](=O)C=CC1=CC=CC=C1
• Canonical SMILES: CC(C)(C)S(=O)C=CC1=CC=CC=C1

Description

{2-[(S)-2-Methylpropane-2-sulfinyl]ethenyl}benzene is an organic compound characterized by the presence of a benzene ring substituted with a vinyl group and a sulfinyl group

Preparation Methods

The synthesis of {2-[(S)-2-Methylpropane-2-sulfinyl]ethenyl}benzene can be achieved through several synthetic routes. One common method involves the electrophilic aromatic substitution of benzene derivatives. The general mechanism involves the formation of a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate, followed by the removal of a proton to yield the substituted benzene ring . Industrial production methods may involve the use of specific catalysts and optimized reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

{2-[(S)-2-Methylpropane-2-sulfinyl]ethenyl}benzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions are common, where the benzene ring undergoes substitution with electrophiles such as halogens or nitro groups.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

{2-[(S)-2-Methylpropane-2-sulfinyl]ethenyl}benzene has several applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions, including the preparation of chiral amines and other complex molecules.

Biology: The compound may be used in the study of biochemical pathways and enzyme interactions.

Industry: It is employed in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which {2-[(S)-2-Methylpropane-2-sulfinyl]ethenyl}benzene exerts its effects involves its interaction with molecular targets and pathways. For example, in electrophilic aromatic substitution reactions, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate, which then undergoes further reactions to yield the final product .

Comparison with Similar Compounds

Similar compounds to {2-[(S)-2-Methylpropane-2-sulfinyl]ethenyl}benzene include:

Methylsulfonylbenzene: Contains a sulfonyl group attached to a benzene ring.

The uniqueness of this compound lies in the combination of both vinyl and sulfinyl groups, which imparts distinct chemical properties and reactivity.